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Compound of Interest

Compound Name:
1-methyl-5-(propan-2-yl)-1H-

pyrazole

CAS No.: 58442-49-2

Cat. No.: B6250788

Get Quote

Part 1: Executive Summary & Immediate Directives
1-Methyl-5-(propan-2-yl)-1H-pyrazole (also known as 1-methyl-5-isopropylpyrazole) is a

functionalized heterocyclic building block commonly used in pharmaceutical synthesis. While

specific Safety Data Sheet (SDS) data for this exact isomer is often limited in public

repositories, its structural analogs (alkyl-substituted pyrazoles) dictate a strict disposal protocol

based on ignitability and potential aquatic toxicity.

⛔ Critical Prohibitions (The "Never" List)
NEVER pour into laboratory sinks or sanitary sewer systems. Pyrazole derivatives can be

toxic to aquatic life and persist in water treatment facilities.

NEVER mix with strong oxidizing agents (e.g., nitric acid, perchlorates) or halogenated

waste streams unless explicitly authorized.

NEVER dispose of in regular trash or biohazard bags.
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✅ Immediate Action Plan
Classification: Treat as Hazardous Chemical Waste (RCRA Code D001 for Ignitability).

Segregation: Collect in Non-Halogenated Organic Solvent waste streams.

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Part 2: Chemical Profile & Hazard Identification
To ensure a self-validating safety protocol, we must understand the why behind the disposal

method. This compound is an organic base with a lipophilic isopropyl group, influencing its

volatility and environmental fate.

Physicochemical & Hazard Summary
Property Value / Classification Operational Implication

Chemical Formula Organic heterocycle

Molecular Weight ~124.19 g/mol Moderate volatility

Physical State
Liquid (Colorless to pale

yellow)

Requires leak-proof secondary

containment

Predicted Flash Point 60°C - 90°C (Combustible)
High Risk: Classify as Ignitable

(D001) for safety margins

Acidity/Basicity
Weak Base (

~2-3 for conjugate acid)

Incompatible with strong acids

and oxidizers

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H411 (Aquatic Chronic)

Requires full PPE (Nitrile

gloves, goggles)
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Expert Insight: While the addition of the isopropyl group increases the boiling point compared to

the parent 1-methylpyrazole (Flash Point 38°C), it is operationally safer to manage this

compound under the Ignitable waste characteristic to ensure it is routed for fuel

blending/incineration rather than landfilling.

Part 3: Waste Segregation Logic
Effective disposal starts with correct segregation at the bench. Mixing incompatibility groups

can lead to pressure buildup or toxic gas evolution.

Diagram 1: Waste Segregation Decision Tree
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Waste: 1-Methyl-5-(propan-2-yl)-1H-pyrazole

Is the waste Liquid or Solid?

Liquid (Pure or Solution) Solid (Spill Debris/Contaminated PPE)

Mixed with Halogenated Solvents?
(DCM, Chloroform, etc.)

Stream C: Solid Hazardous Waste
(Double-bagged, Sealed)

NO

Preferred Route

YES

If unavoidable

Stream A: Non-Halogenated Organic
(Red Can/Label)

Stream B: Halogenated Organic
(Yellow Can/Label)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 1-methyl-5-(propan-2-yl)-1H-pyrazole waste streams.

Part 4: Step-by-Step Disposal Protocol
This protocol is designed to meet RCRA (Resource Conservation and Recovery Act) standards

for "Cradle-to-Grave" management.

Phase 1: Collection & Labeling
Select Container: Use a chemically compatible container. High-Density Polyethylene (HDPE)

or Amber Glass are recommended. Ensure the cap has a chemically resistant liner (PTFE).
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Labeling: Apply a hazardous waste label before adding the first drop of waste.

Chemical Name: Write out the full name: "1-Methyl-5-(propan-2-yl)-1H-pyrazole". Do not

use abbreviations or structural formulas alone.

Constituents: If in solution, list the solvent and approximate % (e.g., "1-Methyl-5-(propan-
2-yl)-1H-pyrazole (5%) in Ethyl Acetate (95%)").

Hazard Checkbox: Check "Ignitable" and "Toxic/Irritant".

Phase 2: Storage (Satellite Accumulation Area)
Secondary Containment: Place the waste bottle in a secondary tray capable of holding 110%

of the volume of the largest container.

Headspace: Leave at least 10% headspace in the bottle to allow for thermal expansion.

Closure: Keep the container tightly closed at all times except when adding waste. Funnels

must be removed immediately after use.

Phase 3: Final Disposal (EHS Hand-off)
Request Pickup: Submit a waste pickup request through your institution's EHS portal.

Waste Codes: Assign the following codes if applicable (consult local EHS):

D001: Ignitable (if Flash Point < 60°C or mixed with flammable solvents).

None (Non-RCRA Regulated): If the pure substance has a flash point > 60°C and is not

specifically listed. However, best practice recommends managing as D001 due to

combustibility.

Part 5: Spill Response Workflow
In the event of a spill, rapid containment is necessary to prevent environmental release.

Diagram 2: Emergency Spill Response
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Assess Spill Volume
(< 100 mL vs > 100 mL)

Don PPE:
Nitrile Gloves, Goggles, Lab CoatMinor Spill

Evacuate & Call EHS
(Large Spill / Fumes)

Major Spill / Respiratory Irritation

Containment:
Use Absorbent Pads/Vermiculite

Circle the spill from outside in

Collection:
Scoop into sealable bag/jar

Label as Hazardous Solid Waste

Decontamination:
Wash area with soap & water

Dispose of rags as waste

Click to download full resolution via product page

Figure 2: Operational workflow for managing minor vs. major spills in the laboratory.

Part 6: Regulatory Compliance & References
Regulatory Context: Under US EPA regulations (40 CFR Part 261), waste characterization is

the generator's responsibility. While 1-methyl-5-(propan-2-yl)-1H-pyrazole is not a P-listed or

U-listed acute hazardous waste, it exhibits characteristics of ignitability and aquatic toxicity that

mandate regulation under the "Characteristic Waste" framework.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b6250788/docs?utm_src=pdf-body-img#comprehensive-disposal-protocol-1-methyl-5-propan-2-yl-1h-pyrazole
https://www.benchchem.com/product/b6250788/docs?utm_src=pdf-body#comprehensive-disposal-protocol-1-methyl-5-propan-2-yl-1h-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-Isopropyl-5-methyl-2-pyrazoline
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual-2014
https://www.benchchem.com/product/b6250788/docs#comprehensive-disposal-protocol-1-methyl-5-propan-2-yl-1h-pyrazole
https://www.benchchem.com/product/b6250788/docs#comprehensive-disposal-protocol-1-methyl-5-propan-2-yl-1h-pyrazole
https://www.benchchem.com/product/b6250788/docs#comprehensive-disposal-protocol-1-methyl-5-propan-2-yl-1h-pyrazole
https://www.benchchem.com/product/b6250788/docs#comprehensive-disposal-protocol-1-methyl-5-propan-2-yl-1h-pyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6250788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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